Cas no 948290-83-3 (2,6-dichloro-3-(chloromethyl)quinoline)

2,6-Dichloro-3-(chloromethyl)quinoline is a halogenated quinoline derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its reactive chloromethyl group enables facile functionalization, making it a versatile building block for the development of more complex heterocyclic compounds. The dichloro substitution pattern enhances its electrophilic character, facilitating nucleophilic aromatic substitution reactions. This compound is particularly valued in medicinal chemistry for its potential as a precursor in the synthesis of bioactive molecules, including antimicrobial and antitumor agents. High purity and stability under standard storage conditions ensure consistent performance in synthetic applications. Its structural features offer a balance of reactivity and selectivity, making it a practical choice for targeted chemical transformations.
2,6-dichloro-3-(chloromethyl)quinoline structure
948290-83-3 structure
Product Name:2,6-dichloro-3-(chloromethyl)quinoline
CAS No:948290-83-3
MF:C10H6Cl3N
MW:246.520339488983
MDL:MFCD09787656
CID:869928
PubChem ID:17039791
Update Time:2025-06-07

2,6-dichloro-3-(chloromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-3-(chloromethyl)quinoline
    • 3-CHLOROMETHYL-2,6-DICHLOROQUINOLINE
    • 948290-83-3
    • DTXSID80588977
    • EN300-266008
    • MFCD09787656
    • AB51917
    • MDL: MFCD09787656
    • Inchi: 1S/C10H6Cl3N/c11-5-7-3-6-4-8(12)1-2-9(6)14-10(7)13/h1-4H,5H2
    • InChI Key: BFAPZANHIDQHLK-UHFFFAOYSA-N
    • SMILES: ClC1=C(CCl)C=C2C=C(C=CC2=N1)Cl

Computed Properties

  • Exact Mass: 244.95700
  • Monoisotopic Mass: 244.956582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.28040

2,6-dichloro-3-(chloromethyl)quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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